Cas no 82779-27-9 ((1alpha,3alpha,7beta)-3-Hydroxydihydroilludin M)

(1alpha,3alpha,7beta)-3-Hydroxydihydroilludin M structure
82779-27-9 structure
Product Name:(1alpha,3alpha,7beta)-3-Hydroxydihydroilludin M
CAS No:82779-27-9
MF:C15H22O4
MW:266.332785129547
CID:2019003
PubChem ID:129320274
Update Time:2025-04-21

(1alpha,3alpha,7beta)-3-Hydroxydihydroilludin M Chemical and Physical Properties

Names and Identifiers

    • (1alpha,3alpha,7beta)-3-Hydroxydihydroilludin M
    • 4alpha-hydroxydihydroilludin M
    • (1S,5R,7S)-1,5,7-Trihydroxy-2,2,5,7-tetramethyl-spiro(1,3-dihydroindene-6,1'-cyclopropane)-4-one
    • 4alpha-Hydroxydihydroilluidin M
    • 9ZAP9O49HY
    • SPIRO(CYCLOPROPANE-1,5'-(5H)INDEN)-7'(6'H)-ONE, 1',2',3',4'-TETRAHYDRO-3',4',6'-TRIHYDROXY-2',2',4',6'-TETRAMETHYL-, (3'S-(3'.ALPHA.,4'.ALPHA.,6'.BETA.))-
    • CHEBI:203503
    • 4.ALPHA.-HYDROXYDIHYDROILLUIDIN M
    • Spiro(cyclopropane-1,5'-(5H)inden)-7'(6'H)-one, 1',2',3',4'-tetrahydro-3',4',6'-trihydroxy-2',2',4',6'-tetramethyl-, (3'S-(3'alpha,4'alpha,6'beta))-
    • UNII-9ZAP9O49HY
    • 82779-27-9
    • (1S,5R,7S)-1,5,7-trihydroxy-2,2,5,7-tetramethylspiro[1,3-dihydroindene-6,1'-cyclopropane]-4-one
    • 4α-hydroxydihydroilludin M
    • Inchi: 1S/C15H22O4/c1-12(2)7-8-9(11(12)17)13(3,18)15(5-6-15)14(4,19)10(8)16/h11,17-19H,5-7H2,1-4H3/t11-,13+,14+/m1/s1
    • InChI Key: NMLDIEWGTYDDJB-XBFCOCLRSA-N
    • SMILES: O[C@@]1(C)C2[C@H](C(C)(C)CC=2C([C@@](C)(C21CC2)O)=O)O

Computed Properties

  • Exact Mass: 266.15180918g/mol
  • Monoisotopic Mass: 266.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 514
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 77.8Ų
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